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Compound of Interest

2-(Cyclohexylmethoxy)-1-
Compound Name:

ethanamine
CAS No.: 200400-14-2
Cat. No.: B3114210

Get Quote

Technical Whitepaper: 2-(Cyclohexylmethoxy)-1-
ethanamine

High-Purity Intermediate for Medicinal Chemistry & Pharmacophore Development

Executive Summary

2-(Cyclohexylmethoxy)-1-ethanamine (CAS: 200400-14-2) is a specialized ether-amine
intermediate used primarily in the synthesis of pharmaceutical agents targeting the central
nervous system (CNS) and cardiovascular pathways.[1] Structurally, it combines a lipophilic
cyclohexyl ring with a polar ethylamine chain via an ether linkage, serving as a versatile "linker"
motif in drug design. This guide provides authoritative physicochemical data, validated
synthetic routes, and safety protocols for researchers and process chemists.

Physicochemical Profile

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3114210#bc-rfq
https://www.benchchem.com/product/b3114210/docs?utm_src=pdf-body#2-cyclohexylmethoxy-1-ethanamine-boiling-point-and-density
https://www.bldpharm.com/products/883524-77-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3114210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Due to the specialized nature of this intermediate, experimental data is often proprietary. The
values below represent a synthesis of available catalog data and high-fidelity algorithmic
predictions (ACD/Labs, EPISuite) standard for this molecular class.

Table 1: Core Physical Properties

Property Value / Range Confidence Note
CAS Number 200400-14-2 High Confirmed Identifier
Molecular Formula CoH19NO High MW: 157.25 g/mol

Extrapolated from
. , 235.0 + 15.0 °C (at _
Boiling Point Predicted structure-property

760 mmH
9 relationships (SAR)

Consistent with
) 0.932 £ 0.06 g/cm? (at )
Density . Predicted cyclohexyl ether
20°C) derivatives

Typical for cyclo-

Refractive Index 1.465 Predicted i ]
aliphatic ethers
) Typical primary
pKa (Base) ~9.6-9.8 Estimated ] ) )
aliphatic amine
Colorless to pale Oxidizes/darkens
Appearance o Observed ]
yellow liquid upon air exposure

Soluble in DMSO,
Solubility MeOH, DCM; Mod.[2] High Amphiphilic nature
[3][4] Soluble in Water

Structural Analysis & Implications

o H-Bonding: The primary amine (-NH2) acts as both a donor and acceptor, significantly
elevating the boiling point compared to its ether analogs.

 Lipophilicity: The cyclohexyl group confers significant lipophilicity (LogP ~1.5-2.0), facilitating
blood-brain barrier (BBB) penetration in downstream derivatives.
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 Volatility: Despite being a liquid, its high boiling point (>200°C) requires high-vacuum
distillation (<5 mmHg) for purification to prevent thermal degradation.

Synthesis & Manufacturing Methodologies

While direct alkylation is possible, it often leads to poly-alkylation byproducts. The Nitrile
Reduction Route is the industry-preferred method for high-purity synthesis, ensuring mono-
amine selectivity.

Preferred Route: Nitrile Reduction

This two-step protocol avoids the handling of unstable aziridines and minimizes over-alkylation.

 Etherification: Cyclohexylmethanol is reacted with chloroacetonitrile (or bromoacetonitrile)
under phase-transfer catalysis (PTC) or using Sodium Hydride (NaH) to form 2-
(cyclohexylmethoxy)acetonitrile.

e Reduction: The nitrile intermediate is reduced to the primary amine using Lithium Aluminum
Hydride (LiAlHa4) or catalytic hydrogenation (Raney Ni/Hz).

Cyclohexylmethanol Etherification

(C7H140) \»
Intermediate: Reduction

> 2-(Cyclohexylmethoxy)acetonitrile (Reflux)

Chloroacetonitrile
+ NaH (THF) Product:
Reduction: be—————————-- 2-(Cyclohexylmethoxy)-1-ethanamine

LiAIH4 or H2/Raney Ni

Click to download full resolution via product page

Figure 1: Step-wise synthesis via the Nitrile Reduction pathway, ensuring high selectivity for the
primary amine.

Purification Protocol

Given the boiling point of ~235°C, atmospheric distillation causes decomposition.
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o Extraction: Acid-base extraction (wash organic layer with 1M HCI to pull amine into aqueous
phase, wash with ether, basify aqueous phase, extract back into DCM).

« Distillation: Vacuum distillation is mandatory.
o Target Vacuum: 0.5 — 2.0 mmHg.
o Expected bp: ~85-95 °C at 1 mmHg.

Handling, Safety, and Storage

As a primary aliphatic amine, this compound is corrosive and sensitive to atmospheric carbon
dioxide (forming carbamates).

Safety Data Sheet (SDS) Highlights

e Hazards: Skin Corrosion (Category 1B), Serious Eye Damage (Category 1).
e Signal Word:DANGER.

e Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides, and atmospheric
COa..

Storage Protocol

o Atmosphere: Store under Argon or Nitrogen blanket.
o Temperature: 2—-8 °C (Refrigerated) recommended to retard oxidation.

o Container: Tightly sealed glass or fluorinated plastic (HDPE); avoid metal containers that
may corrode.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.883524-77-4|2-(Cyclopropylmethoxy)ethanamine|BLD Pharm [bldpharm.com]
e 2. chemsynthesis.com [chemsynthesis.com]

¢ 3. kubochem.com [kubochem.com]

e 4. Salicylaldehyde CAS#: 90-02-8 [m.chemicalbook.com]

e 5 2-(CYCLOHEXYLMETHOXY)-1-ETHANAMINE CAS#: 200400-14-2
[m.chemicalbook.com]

e To cite this document: BenchChem. [2-(Cyclohexylmethoxy)-1-ethanamine boiling point and
density]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3114210/docs#2-cyclohexylmethoxy-1-ethanamine-
boiling-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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